Cas no 85117-86-8 (Phenol,3-bromo-2,4,6-trichloro-)
85117-86-8 structure
Product Name:Phenol,3-bromo-2,4,6-trichloro-
CAS No:85117-86-8
MF:C6H2BrCl3O
MW:276.342478275299
CID:734220
PubChem ID:3020367
Update Time:2025-04-19
Phenol,3-bromo-2,4,6-trichloro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,3-bromo-2,4,6-trichloro-
- 3-bromo-2,4,6-trichlorophenol
- NS00038783
- 85117-86-8
- DTXSID90234231
- EINECS 285-636-9
- Phenol, 3-bromo-2,4,6-trichloro-
-
- Inchi: 1S/C6H2BrCl3O/c7-4-2(8)1-3(9)6(11)5(4)10/h1,11H
- InChI Key: WCSDJPCZARJMHN-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C(=C1Cl)O)Cl)Cl
Computed Properties
- Exact Mass: 273.83546g/mol
- Monoisotopic Mass: 273.83546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 2.1430 (rough estimate)
- Boiling Point: 305.36°C (rough estimate)
- Refractive Index: 1.5460 (estimate)
Phenol,3-bromo-2,4,6-trichloro- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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